Cas no 87168-76-1 (Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide)
87168-76-1 structure
Product Name:Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
CAS No:87168-76-1
MF:C8H5LiO2
MW:140.065102338791
CID:2809894
PubChem ID:12468689
Update Time:2025-04-21
Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide Chemical and Physical Properties
Names and Identifiers
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- DTXSID30499463
- 87168-76-1
- Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
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- Inchi： 1S/C8H5O2.Li/c9-8-7-4-2-1-3-6(7)5-10-8;/h1-5H;/q-1;+1
- InChI Key： XDVXASFMZLTXLR-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2[CH-]1)=O.[Li+]
Computed Properties
- Exact Mass: 140.04495783Da
- Monoisotopic Mass: 140.04495783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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